Cas no 1451392-78-1 (5-(Pyridin-2-ylmethoxy)-1H-pyrazol-3-amine)

5-(Pyridin-2-ylmethoxy)-1H-pyrazol-3-amine is a heterocyclic compound featuring a pyrazole core substituted with an amine group at the 3-position and a pyridinylmethoxy moiety at the 5-position. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a potential ligand for metal complexes or a building block for bioactive molecules. The pyridine and pyrazole groups enhance binding affinity, while the amine functionality offers reactivity for further derivatization. Its well-defined molecular architecture makes it valuable in medicinal chemistry research, particularly for targeting enzyme inhibition or receptor modulation. The compound's stability and synthetic accessibility further support its utility in exploratory studies and drug development.

5-(Pyridin-2-ylmethoxy)-1H-pyrazol-3-amine structure

1451392-78-1 structure

Product Name:5-(Pyridin-2-ylmethoxy)-1H-pyrazol-3-amine

CAS No:1451392-78-1

MF:C₉H₁₀N₄O

MW:190.201900959015

CID:2092610

PubChem ID:75464905

Update Time:2025-05-28

5-(Pyridin-2-ylmethoxy)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-(Pyridin-2-ylmethoxy)-1H-pyrazol-3-amine
- 5-(2-pyridinylmethoxy)-1H-Pyrazol-3-amine
- CS2781
- MFCD23704673
- 3-(pyridin-2-ylmethoxy)-1H-pyrazol-5-amine
- DA-38748
- 5-(pyridin-2-ylmethoxy)-2H-pyrazol-3-amine
- 5-(2-pyridylmethoxy)-1H-pyrazol-3-amine
- AKOS024464544
- 1451392-78-1
- MDL： MFCD23704673
- Inchi： 1S/C9H10N4O/c10-8-5-9(13-12-8)14-6-7-3-1-2-4-11-7/h1-5H,6H2,(H3,10,12,13)
- InChI Key： LNRKAWISFIBMCA-UHFFFAOYSA-N
- SMILES： O(C1C=C(N)NN=1)CC1C=CC=CN=1

Computed Properties

Exact Mass: 190.08546096g/mol
Monoisotopic Mass: 190.08546096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 76.8Å²

5-(Pyridin-2-ylmethoxy)-1H-pyrazol-3-amine Pricemore >>

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